Cas no 1791406-25-1 (Pyrimidine, 4,6-dichloro-5-(1-naphthalenyl)-)

• Product Name: Pyrimidine, 4,6-dichloro-5-(1-naphthalenyl)-
• CAS No: 1791406-25-1
• MF: C₁₄H₈Cl₂N₂
• MW: 275.132720947266
• MDL: MFCD32696525
• CID: 4780815
• Update Time: 2025-06-12

Pyrimidine, 4,6-dichloro-5-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-dichloro-5-(1-naphthalenyl)-

• MDL： MFCD32696525
• Inchi： 1S/C14H8Cl2N2/c15-13-12(14(16)18-8-17-13)11-7-3-5-9-4-1-2-6-10(9)11/h1-8H
• InChI Key： ANLFZZBWYDYQRJ-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C(C2=C3C(C=CC=C3)=CC=C2)C(Cl)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on Pyrimidine, 4,6-dichloro-5-(1-naphthalenyl)-

Recent Advances in Pyrimidine, 4,6-dichloro-5-(1-naphthalenyl)- (CAS: 1791406-25-1) Research: A Comprehensive Review

Pyrimidine derivatives have long been recognized for their significant roles in medicinal chemistry, particularly in the development of anticancer, antiviral, and antimicrobial agents. Among these, the compound Pyrimidine, 4,6-dichloro-5-(1-naphthalenyl)- (CAS: 1791406-25-1) has recently garnered attention due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an up-to-date overview of the latest scientific findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Pyrimidine, 4,6-dichloro-5-(1-naphthalenyl)- serves as a crucial building block for the development of novel kinase inhibitors, showing particular promise in targeting aberrant signaling pathways in various cancers. The research team employed advanced computational modeling techniques to optimize the compound's structure for improved target binding affinity.

In terms of biological activity, a groundbreaking 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of Pyrimidine, 4,6-dichloro-5-(1-naphthalenyl)- exhibited potent inhibitory effects against several cancer cell lines, including breast, lung, and colon cancers. The study utilized in vitro assays and xenograft mouse models to demonstrate the compound's ability to induce apoptosis while showing minimal cytotoxicity to normal cells. These findings suggest a promising therapeutic window for further development.

The compound's mechanism of action has been the subject of intensive investigation. Research published in early 2024 in the European Journal of Medicinal Chemistry revealed that Pyrimidine, 4,6-dichloro-5-(1-naphthalenyl)- and its derivatives primarily function by interfering with DNA replication processes in rapidly dividing cells. The study employed crystallographic analysis to elucidate the precise molecular interactions between the compound and its biological targets, providing valuable insights for structure-activity relationship optimization.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and scalable production methods for Pyrimidine, 4,6-dichloro-5-(1-naphthalenyl)-. A 2023 publication in Organic Process Research & Development described a novel catalytic system that significantly improves the yield and purity of the compound while reducing environmental impact. This technological breakthrough addresses previous challenges in large-scale synthesis, potentially facilitating broader research and development efforts.

Looking forward, several pharmaceutical companies have included Pyrimidine, 4,6-dichloro-5-(1-naphthalenyl)- in their preclinical pipelines. Industry reports indicate that at least two major biotech firms are developing drug candidates based on this scaffold, with initial results expected in late 2024 or early 2025. The compound's versatility and demonstrated biological activity make it a strong candidate for further investigation in various therapeutic areas beyond oncology, including inflammatory diseases and certain viral infections.

In conclusion, the growing body of research on Pyrimidine, 4,6-dichloro-5-(1-naphthalenyl)- (CAS: 1791406-25-1) underscores its importance as both a valuable chemical intermediate and a promising therapeutic agent. Continued investigation into its structure-activity relationships, mechanism of action, and potential clinical applications will likely yield significant advancements in medicinal chemistry and drug development in the coming years.